1,3,6,8-Tetraazatricyclo(6.2.1.1(3,6))dodecane

• CAS No.: 18304-79-5
• Product Name: 1,3,6,8-Tetraazatricyclo(6.2.1.1(3,6))dodecane
• Molecular Formula: C8H16N4
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 1,3,6,8-tetrazatricyclo[6.2.1.13,6]dodecane
• Standard InChI: InChI=1S/C8H16N4/c1-2-10-5-9(1)7-11-3-4-12(6-11)8-10/h1-8H2
• Standard InChIKey: ZBFHXDNNFOOFLY-UHFFFAOYSA-N
• SMILES: C1CN2CN1CN3CCN(C3)C2
• Canonical SMILES: C1CN2CN1CN3CCN(C3)C2
• Appearance: Solid powder
• Description: 1,3,6,8-tetraazatricyclo(6.2.1.1(3,6))dodecane is an azatricycloalkane that is tricyclo(6.2.1.1(3,6))dodecane in which the four bridgehead CH groups are replaced by nitrogen atoms. It is a bridged compound, a tetramine and an azatricycloalkane.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SMBA2; SMBA-2; SMBA 2; NSC-4436; NSC 4436; NSC4436
• Reference: 1: Xin M, Li R, Xie M, Park D, Owonikoko TK, Sica GL, Corsino PE, Zhou J, Ding C, White MA, Magis AT, Ramalingam SS, Curran WJ, Khuri FR, Deng X. Small-molecule Bax agonists for cancer therapy. Nat Commun. 2014 Sep 17;5:4935. doi: 10.1038/ncomms5935. PubMed PMID: 25230299; PubMed Central PMCID: PMC4172359.; 2: Yamanaka K, Ogura T, Koonin EV, Niki H, Hiraga S. Multicopy suppressors, mssA and mssB, of an smbA mutation of Escherichia coli. Mol Gen Genet. 1994 Apr;243(1):9-16. PubMed PMID: 8190075.; 3: Yamanaka K, Ogura T, Murata K, Suzaki T, Niki H, Hiraga S. Characterization of translucent segments observed in an smbA mutant of Escherichia coli. FEMS Microbiol Lett. 1994 Feb 1;116(1):61-6. PubMed PMID: 8132156.
• PubChem Compound: 87571
• Last Modified: Nov 11 2021